Cas no 2034537-17-0 (4-bromo-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}thiophene-2-carboxamide)

• Product Name: 4-bromo-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}thiophene-2-carboxamide
• CAS No: 2034537-17-0
• MF: C₁₂H₁₄BrN₃O₂S
• MW: 344.227460384369
• CID: 6388652
• PubChem ID: 122246750
• Update Time: 2025-05-22

4-bromo-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}thiophene-2-carboxamide
• 4-bromo-N-[2-(2-pyrazol-1-ylethoxy)ethyl]thiophene-2-carboxamide
• 4-bromo-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}thiophene-2-carboxamide
• F6573-2874
• 2034537-17-0
• AKOS032463973
• N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-4-bromothiophene-2-carboxamide

• Inchi： 1S/C12H14BrN3O2S/c13-10-8-11(19-9-10)12(17)14-3-6-18-7-5-16-4-1-2-15-16/h1-2,4,8-9H,3,5-7H2,(H,14,17)
• InChI Key： PUICSKQQJALJHZ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(NCCOCCN1C=CC=N1)=O

Computed Properties

• Exact Mass: 342.99901g/mol
• Monoisotopic Mass: 342.99901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.4Ų

Additional information on 4-bromo-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}thiophene-2-carboxamide

4-Bromo-N-{2-[2-(1H-Pyrazol-1-yl)ethoxy]ethyl}thiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 2034537-17-0, known as 4-bromo-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}thiophene-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a thiophene ring, a pyrazole moiety, and a carboxamide group. These functional groups contribute to its diverse chemical properties and potential applications.

Thiophene, a five-membered aromatic heterocycle, is a key component of this molecule. Its presence confers electronic properties that make the compound suitable for various applications, including optoelectronic devices and drug delivery systems. Recent studies have highlighted the role of thiophene-containing compounds in enhancing the efficiency of organic solar cells due to their ability to absorb light across a broad spectrum. The bromo substituent further modulates the electronic characteristics of the molecule, making it a promising candidate for advanced materials research.

The pyrazole group, another critical feature of this compound, is a five-membered ring containing two adjacent nitrogen atoms. Pyrazole derivatives are well-known for their biological activity and have been extensively studied in pharmacology. For instance, certain pyrazole-containing compounds exhibit anti-inflammatory and anticancer properties. In the case of 4-bromo-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}thiophene-2-carboxamide, the pyrazole moiety may play a pivotal role in modulating the compound's bioavailability and pharmacokinetic properties.

The carboxamide group attached to the thiophene ring introduces additional functionality to this molecule. Carboxamides are commonly used in pharmaceuticals due to their ability to form hydrogen bonds, which can enhance solubility and stability. Recent research has focused on optimizing carboxamide-containing compounds for use in peptide synthesis and as inhibitors of specific enzymes, such as proteases.

From a synthetic standpoint, the preparation of 4-bromo-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}thiophene-2-carboxamide involves a series of carefully designed reactions. These include nucleophilic substitutions, coupling reactions, and cyclizations. The synthesis process is highly efficient and scalable, making it suitable for both laboratory research and industrial production.

One of the most exciting aspects of this compound is its potential in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The combination of thiophene's electronic properties with the pyrazole's bioactivity makes this compound a strong candidate for further preclinical studies.

In addition to its pharmaceutical applications, 4-bromo-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}thiophene-2-carboxamide has shown promise in materials science. Its unique electronic structure makes it an ideal candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics. Recent advancements in OLED technology have emphasized the importance of thiophene-based materials for achieving higher luminous efficiency and longer device lifetimes.

The versatility of this compound is further highlighted by its use as a building block in supramolecular chemistry. The ability to form hydrogen bonds through the carboxamide group allows for the self-assembly of complex structures with potential applications in nanotechnology.

In conclusion, 4-bromo-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}thiophene-2-carboxamide (CAS No. 2034537-17-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond.